Cas no 1877297-14-7 (2-Amino-5-fluoro-6-methyl-nicotinic acid)
2-Amino-5-fluoro-6-methyl-nicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-5-fluoro-6-methyl-nicotinic acid
- SB34663
- 2-Amino-5-fluoro-6-methylnicotinic acid
- 2-amino-5-fluoro-6-methylpyridine-3-carboxylic acid
-
- MDL: MFCD30181951
- Inchi: 1S/C7H7FN2O2/c1-3-5(8)2-4(7(11)12)6(9)10-3/h2H,1H3,(H2,9,10)(H,11,12)
- InChI Key: YFUDNGWYTXZMQB-UHFFFAOYSA-N
- SMILES: FC1=CC(C(=O)O)=C(N)N=C1C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 188
- XLogP3: 1.1
- Topological Polar Surface Area: 76.2
2-Amino-5-fluoro-6-methyl-nicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 69R1233-1g |
2-Amino-5-fluoro-6-methyl-nicotinic acid |
1877297-14-7 | 96% | 1g |
11702.99CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 69R1233-5g |
2-Amino-5-fluoro-6-methyl-nicotinic acid |
1877297-14-7 | 96% | 5g |
41384.47CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 69R1233-500mg |
2-Amino-5-fluoro-6-methyl-nicotinic acid |
1877297-14-7 | 96% | 500mg |
6275.51CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 69R1233-250mg |
2-Amino-5-fluoro-6-methyl-nicotinic acid |
1877297-14-7 | 96% | 250mg |
3561.78CNY | 2021-05-07 | |
| eNovation Chemicals LLC | Y1132207-250mg |
2-Amino-5-fluoro-6-methyl-nicotinic acid |
1877297-14-7 | 95% | 250mg |
$480 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1132207-500mg |
2-Amino-5-fluoro-6-methyl-nicotinic acid |
1877297-14-7 | 95% | 500mg |
$825 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1132207-1g |
2-Amino-5-fluoro-6-methyl-nicotinic acid |
1877297-14-7 | 95% | 1g |
$1545 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1132207-5g |
2-Amino-5-fluoro-6-methyl-nicotinic acid |
1877297-14-7 | 95% | 5g |
$5465 | 2024-07-28 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 69R1233-1g |
2-Amino-5-fluoro-6-methyl-nicotinic acid |
1877297-14-7 | 96% | 1g |
¥12066.64 | 2025-01-21 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 69R1233-5g |
2-Amino-5-fluoro-6-methyl-nicotinic acid |
1877297-14-7 | 96% | 5g |
¥42670.43 | 2025-01-21 |
2-Amino-5-fluoro-6-methyl-nicotinic acid Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 2-Amino-5-fluoro-6-methyl-nicotinic acid
Introduction to 2-Amino-5-fluoro-6-methyl-nicotinic acid (CAS No. 1877297-14-7)
2-Amino-5-fluoro-6-methyl-nicotinic acid, identified by its Chemical Abstracts Service (CAS) number 1877297-14-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the nicotinic acid derivative family, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of 2-Amino-5-fluoro-6-methyl-nicotinic acid, including the presence of an amino group, a fluoro substituent, and a methyl group, contribute to its unique chemical properties and biological interactions.
The significance of 2-Amino-5-fluoro-6-methyl-nicotinic acid lies in its potential role as a precursor or intermediate in the synthesis of various pharmacologically active molecules. Nicotinic acid derivatives have been extensively studied for their effects on metabolic pathways, particularly in relation to glucose and lipid metabolism. The fluorine atom in the molecule enhances its metabolic stability and bioavailability, making it a valuable candidate for further exploration in drug development.
Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in enhancing drug efficacy and selectivity. The introduction of fluorine into aromatic rings, such as in 2-Amino-5-fluoro-6-methyl-nicotinic acid, can lead to improved pharmacokinetic profiles, including increased lipophilicity and reduced metabolic degradation. This property has been leveraged in the design of novel therapeutic agents targeting various diseases, including diabetes and cardiovascular disorders.
In the context of academic research, 2-Amino-5-fluoro-6-methyl-nicotinic acid has been investigated for its potential role in modulating enzymatic activities and receptor interactions. For instance, studies have explored its interaction with nicotinamide adenine dinucleotide (NAD+) pathway enzymes, which are crucial for cellular energy metabolism. The presence of both amino and fluoro groups allows for selective binding to biological targets, making this compound a promising candidate for further pharmacological development.
The synthesis of 2-Amino-5-fluoro-6-methyl-nicotinic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as fluorination techniques and catalytic hydrogenation, are employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also underscore the expertise required in its production.
From a commercial perspective, the demand for high-purity chemical intermediates like 2-Amino-5-fluoro-6-methyl-nicotinic acid has been rising due to their critical role in pharmaceutical manufacturing. Companies specializing in fine chemicals have invested in scalable production processes to meet the growing need for such compounds. This trend reflects the broader shift towards precision medicine, where tailored chemical entities are designed to address specific therapeutic challenges.
The safety and handling of 2-Amino-5-fluoro-6-methyl-nicotinic acid are paramount considerations in industrial and laboratory settings. While it is not classified as a hazardous material under current regulatory frameworks, proper protocols must be followed to ensure worker safety and environmental protection. Storage conditions, such as temperature control and moisture exclusion, are essential to maintain the integrity of the compound during transportation and usage.
Future research directions involving 2-Amino-5-fluoro-6-methyl-nicotinic acid may focus on expanding its therapeutic applications through structural modifications or combination therapies. The versatility of nicotinic acid derivatives suggests that further exploration could yield novel treatments for conditions beyond diabetes and cardiovascular diseases. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible clinical benefits.
In summary, 2-Amino-5-fluoro-6-methyl-nicotinic acid (CAS No. 1877297-14-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its role as an intermediate in drug synthesis underscores its importance in modern medicine. As research continues to uncover new applications for this compound, it is poised to play an increasingly vital role in addressing global health challenges.
1877297-14-7 (2-Amino-5-fluoro-6-methyl-nicotinic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)